![molecular formula C20H13FN2OS B2388838 N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-fluorobenzamide CAS No. 331445-14-8](/img/structure/B2388838.png)
N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-fluorobenzamide
Overview
Description
N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-fluorobenzamide, also known as BF-1, is a chemical compound that has gained attention in the scientific community due to its potential application in the field of medicine. BF-1 is a small molecule that has been synthesized through various methods, and its mechanism of action has been studied extensively.
Scientific Research Applications
Anti-Tubercular Compounds
Benzothiazole derivatives, such as “N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-fluorobenzamide”, have been synthesized and studied for their anti-tubercular properties . These compounds have shown promising in vitro and in vivo activity against M. tuberculosis .
Optical Materials
Hydrazonylsulfones, which include benzothiazole derivatives, have been studied as potential optical materials . These compounds exhibit unique properties that make them suitable for use in various optical applications .
Biological Potential
The benzothiazole ring system, a key component of “N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-fluorobenzamide”, has been found to have significant biological potential . This includes potential applications in the development of new pharmaceuticals and biological research tools .
Antioxidants
Benzothiazole derivatives are widely used as antioxidants . These compounds can help protect cells from damage caused by free radicals, unstable molecules that can cause oxidative stress .
Plant Growth Regulators
Benzothiazole derivatives have been used as plant growth regulators . These compounds can influence the growth and development of plants, making them potentially useful in agriculture .
Anti-Inflammatory Agents
Benzothiazole derivatives have been studied for their anti-inflammatory properties . These compounds could potentially be used to develop new treatments for inflammatory diseases .
Enzyme Inhibitors
Benzothiazole derivatives have been used as enzyme inhibitors . These compounds can inhibit the activity of certain enzymes, which can be useful in the treatment of various diseases .
Imaging Reagents
Benzothiazole derivatives have been used as imaging reagents . These compounds can be used to visualize biological structures and processes, making them valuable tools in medical and biological research .
Mechanism of Action
Target of Action
N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-fluorobenzamide is a benzothiazole derivative . Benzothiazole derivatives have been found to exhibit potent activity against various bacterial strains, including Staphylococcus aureus . Therefore, the primary targets of this compound could be bacterial proteins or enzymes essential for bacterial growth and survival.
Mode of Action
Benzothiazole derivatives are known to interact with their targets, leading to inhibition of essential biological processes in bacteria . This interaction could result in the disruption of bacterial cell functions, leading to cell death .
Biochemical Pathways
Considering the antibacterial activity of benzothiazole derivatives, it can be inferred that the compound may interfere with essential biochemical pathways in bacteria, such as cell wall synthesis, protein synthesis, or dna replication .
Pharmacokinetics
A study on similar benzothiazole derivatives indicated a favorable pharmacokinetic profile . The compound’s bioavailability would be influenced by these ADME properties.
Result of Action
The result of the action of N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-fluorobenzamide is the inhibition of bacterial growth, as evidenced by its antibacterial activity . The compound’s interaction with its bacterial targets leads to disruption of essential cellular functions, resulting in bacterial cell death .
properties
IUPAC Name |
N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-fluorobenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13FN2OS/c21-16-6-2-1-5-15(16)19(24)22-14-11-9-13(10-12-14)20-23-17-7-3-4-8-18(17)25-20/h1-12H,(H,22,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HYUMOVMAGPOCTA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4S3)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13FN2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-fluorobenzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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